Cas no 133042-00-9 (Benzenesulfonic acid,4-(1,1-dimethylethyl)-, 6-(1-aziridinyl)-5,8-dihydro-5,8-dioxo-1-naphthalenylester)

• Product name: Benzenesulfonic acid,4-(1,1-dimethylethyl)-, 6-(1-aziridinyl)-5,8-dihydro-5,8-dioxo-1-naphthalenylester
• CAS No: 133042-00-9
• MF: C₂₂H₂₁NO₅S
• MW: 411.470844984055
• CID: 151899
• PubChem ID: 131582

Benzenesulfonic acid,4-(1,1-dimethylethyl)-, 6-(1-aziridinyl)-5,8-dihydro-5,8-dioxo-1-naphthalenylester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(1,1-dimethylethyl)-, 6-(1-aziridinyl)-5,8-dihydro-5,8-dioxo-1-naphthalenylester
• [6-(aziridin-1-yl)-5,8-dioxonaphthalen-1-yl] 4-tert-butylbenzenesulfonate
• 2-aziridinyl-1,4-naphthoquinon-5-yl 4-tert-butylbenzenesulfonate
• Benzenesulfonic acid,4-(1,1-dimethylethyl)-, 6-(1-aziridinyl)-5,8-dihydro-5,8-dioxo-1-naphthal...
• 2-Anqbb
• 6-(aziridin-1-yl)-5,8-dioxo-5,8-dihydronaphthalen-1-yl 4-tert-butylbenzenesulfonate
• CHEMBL43926
• SCHEMBL3271488
• DTXSID30157930
• 133042-00-9
• Benzenesulfonic acid, 4-(1,1-dimethylethyl)-, 6-(1-aziridinyl)-5,8-dihydro-5,8-dioxo-1-naphthalenyl ester

• Inchi： InChI=1S/C22H21NO5S/c1-22(2,3)14-7-9-15(10-8-14)29(26,27)28-19-6-4-5-16-20(19)18(24)13-17(21(16)25)23-11-12-23/h4-10,13H,11-12H2,1-3H3
• InChI Key： UFXITINRXJOWMR-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(S(OC2=CC=CC3C(C(N4CC4)=CC(=O)C2=3)=O)(=O)=O)=CC=1)(C)C

Computed Properties

• Exact Mass: 411.11413
• Monoisotopic Mass: 411.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.376
• Boiling Point: 593.1°Cat760mmHg
• Flash Point: 312.5°C
• Refractive Index: 1.642
• PSA: 80.52